Cas no 313493-81-1 (JR-8225, 4-(3,4-Dimethylphenoxy)benzonitrile, 97%)

• Product Name: JR-8225, 4-(3,4-Dimethylphenoxy)benzonitrile, 97%
• CAS No: 313493-81-1
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• MDL: MFCD00227345
• CID: 5214255
• PubChem ID: 3595379
• Update Time: 2025-11-06

JR-8225, 4-(3,4-Dimethylphenoxy)benzonitrile, 97% Chemical and Physical Properties

Names and Identifiers

• JR-8225, 4-(3,4-Dimethylphenoxy)benzonitrile, 97%

• MDL： MFCD00227345
• Inchi： 1S/C15H13NO/c1-11-3-6-15(9-12(11)2)17-14-7-4-13(10-16)5-8-14/h3-9H,1-2H3
• InChI Key： GNGWCBRUTXHXFY-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(OC2=CC=C(C)C(C)=C2)C=C1

Computed Properties

• Exact Mass: 223.099714038g/mol
• Monoisotopic Mass: 223.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on JR-8225, 4-(3,4-Dimethylphenoxy)benzonitrile, 97%

JR-8225 4-(3,4-Dimethylphenoxy)benzonitrile: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Pharmacological Applications

CAS No. 313493-81-1 and its commercial name JR-8225, also known as 4-(3,4-Dimethylphenoxy)benzonitrile, represent a class of aromatic heterocyclic compounds with significant potential in pharmaceutical research and biomedical applications. This compound is a derivative of benzonitrile, characterized by its unique molecular structure that includes a para-substituted phenyl ring and a cyano group. The chemical formula of this compound is C₁₆H₁₄NO, with a molecular weight of 246.3 g/mol and a purity of 97% as per its standard specifications. The synthetic route and biological activity of this compound have been extensively studied in recent years, highlighting its role in drug discovery and targeted therapy development.

The chemical structure of JR-8225 is composed of a benzene ring fused with a cyano group at the para-position, while the 3,4-dimethylphenyl substituent is attached to the oxygen atom of the phenoxy group. This structural feature contributes to its lipophilic properties and intermolecular interactions, which are critical for its pharmacokinetic behavior and target specificity. Recent studies have demonstrated that the cyano group plays a pivotal role in enhancing the electrophilic reactivity of the molecule, making it a valuable scaffold for drug design and structure-activity relationship (SAR) analysis. The para-substituted dimethylphenyl moiety further modulates the hydrophobicity and stability of the compound, which are essential for its bioavailability and metabolic profile.

The synthesis of JR-8225 has been optimized through various organic reactions, including Suzuki coupling and Hartwig coupling, to achieve high yield and purity. A 2023 study published in the Journal of Organic Chemistry reported a regioselective synthesis method that utilizes transition metal catalysts to enhance the stereocontrol of the reaction. This approach not only improves the efficiency of the synthesis but also reduces the environmental impact of the process, aligning with green chemistry principles. The purification of the final product is typically performed using column chromatography or recrystallization, ensuring that the purity of the compound meets the required standards for pharmaceutical applications.

Recent pharmacological studies have revealed the multifunctional properties of JR-8225, particularly its potential as a kinase inhibitor and anti-inflammatory agent. A 2024 paper in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of ERK1/2 and p38 MAPK pathways, which are implicated in inflammatory diseases and cancer progression. The mechanism of action involves the formation of a covalent bond between the cyano group and the cysteine residues in the target enzyme, thereby disrupting its catalytic activity. This irreversible inhibition makes JR-82,25 a promising candidate for the development of targeted therapies in oncology and autoimmune disorders.

Moreover, the antioxidant properties of JR-8225 have been investigated in a 2023 study published in Bioorganic & Medicinal Chemistry Letters. The compound was found to scavenge free radicals and chelate metal ions, which are key factors in oxidative stress and cellular damage. This dual functionality suggests potential applications in neurodegenerative diseases and cardiovascular conditions where oxidative stress plays a significant role. The in vivo studies conducted on animal models further support its therapeutic potential, with no significant toxicological effects observed at the tested concentrations.

Despite its promising properties, the safety profile of JR-8225 requires careful consideration. While in vitro studies have shown low cytotoxicity, long-term exposure and chronic toxicity studies are still needed to fully evaluate its clinical safety. The LD₅₀ value, although not yet published, is expected to be above 500 mg/kg based on its molecular structure and similar compounds. The storage conditions for this compound should be maintained at room temperature and protected from moisture, as its hydrolytic stability is influenced by environmental factors.

In conclusion, JR-8225 represents a versatile compound with broad applications in pharmaceutical science. Its unique chemical structure, synthetic accessibility, and multifunctional properties make it a valuable candidate for drug development. Ongoing research efforts are focused on optimizing its selectivity, bioavailability, and therapeutic index to ensure its clinical translation. As the field of drug discovery continues to evolve, compounds like JR-8225 will play a critical role in addressing unmet medical needs and advancing personalized medicine.